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Compound of Interest

Compound Name: Propargyl-PEG10-alcohol

Cat. No.: B610210 Get Quote

An In-depth Technical Guide to the Safe Handling of Propargyl-PEG10-alcohol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and

development professionals. A comprehensive, officially recognized Safety Data Sheet (SDS)

with detailed toxicological data for Propargyl-PEG10-alcohol is not readily available in the

public domain. The information herein is a consolidation of data from available SDS for the

parent compound, propargyl alcohol, general safety information for polyethylene glycol (PEG)

compounds, and handling protocols for similar PEGylated alkynes. It is imperative to handle

this chemical with caution in a controlled laboratory setting and to perform a thorough risk

assessment before use.

Introduction
Propargyl-PEG10-alcohol is a heterobifunctional linker molecule integral to the field of

bioconjugation and drug development, particularly in the synthesis of Proteolysis Targeting

Chimeras (PROTACs).[1] It incorporates a terminal alkyne group for "click chemistry" reactions

and a hydroxyl group, connected by a hydrophilic 10-unit polyethylene glycol (PEG) chain.[2][3]

This structure allows for the covalent linkage of different molecular entities while imparting

increased aqueous solubility.

The safety profile of Propargyl-PEG10-alcohol is not well-established. However, by examining

the safety data of its constituent parts—the propargyl group and the PEG chain—we can

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b610210?utm_src=pdf-interest
https://www.benchchem.com/product/b610210?utm_src=pdf-body
https://www.benchchem.com/product/b610210?utm_src=pdf-body
https://www.benchchem.com/product/b610210?utm_src=pdf-body
https://immunomart.com/product/propargyl-peg10-alcohol/
https://broadpharm.com/product/bp-22812
https://broadpharm.com/product-categories/peg-linkers/propargyl-peg
https://www.benchchem.com/product/b610210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


extrapolate a cautious approach to its handling. Propargyl alcohol is a highly toxic and

flammable substance.[4][5] Conversely, high molecular weight polyethylene glycols are

generally regarded as having low toxicity and being non-irritating to the skin.[6] The presence

of the long PEG chain in Propargyl-PEG10-alcohol is expected to significantly alter the

toxicological and physical properties compared to the parent propargyl alcohol, likely reducing

its volatility and dermal absorption.

Hazard Identification and Classification
Due to the lack of specific data for Propargyl-PEG10-alcohol, a definitive hazard classification

is not possible. However, based on the reactive propargyl group, it is prudent to handle this

compound with care, assuming potential for skin and eye irritation. The hazards associated

with propargyl alcohol are severe, including acute toxicity via oral, dermal, and inhalation

routes, and it is known to cause severe skin and eye burns.[4][5][7] While the PEG chain likely

mitigates these risks, the extent of this mitigation is unknown.

Physical and Chemical Properties
The available data for the physical and chemical properties of Propargyl-PEG10-alcohol is
limited and largely predictive.

Property Value Source

Molecular Formula C23H44O11 [1]

Appearance Colorless liquid Predicted

Boiling Point 518.0 ± 45.0 °C Predicted

Density 1.093 ± 0.06 g/cm³ Predicted

Solubility
Soluble in Water, DMSO,

DCM, DMF

pKa 14.36 ± 0.10 Predicted

Storage Temperature -20°C [1]

Toxicological Data
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No specific toxicological studies for Propargyl-PEG10-alcohol were found. The following table

summarizes the acute toxicity data for Propargyl Alcohol to highlight the potential hazards of

the functional group. It is crucial to reiterate that these values are likely not representative of

Propargyl-PEG10-alcohol due to the influence of the PEG chain.

Route of Exposure Species LD50/LC50 Value Source

Oral Rat 20-56.4 mg/kg [4]

Dermal Rabbit 16 mg/kg [4]

Inhalation (Vapor) Rat 873 ppm (2 hours)

Chronic exposure to propargyl alcohol has been shown to cause histopathological changes in

the olfactory and respiratory epithelium in animal studies.[8][9]

Experimental Protocols and Safe Handling
Given the moisture-sensitive nature of similar PEGylated alkynes, specific handling procedures

are required.[10] The following is a recommended protocol for handling Propargyl-PEG10-
alcohol in a laboratory setting.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted prior to handling. The following PPE is

recommended as a minimum:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times. Gloves must be

inspected prior to use and changed immediately if contaminated.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Lab Coat: A flame-retardant lab coat should be worn.

Respiratory Protection: Handling should be performed in a well-ventilated area, preferably a

chemical fume hood, to avoid inhalation of any potential aerosols or vapors.

Handling and Storage
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Storage: Store in a tightly sealed container at -20°C in a dry, well-ventilated area, away from

sources of ignition.[1]

Dispensing: Before use, allow the vial to equilibrate to room temperature to prevent moisture

condensation.[10]

Dissolving: Immediately before use, dissolve the required amount in an anhydrous organic

solvent such as Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).[10] Do not

prepare stock solutions for long-term storage as the alkyne moiety can degrade.[10]

Reaction Conditions: Avoid buffers containing primary amines (e.g., Tris or glycine) as these

can react with other reagents often used in conjunction with this linker, such as NHS esters.

[10]

First Aid Measures
In the absence of specific data, the following first aid measures, adapted from information for

propargyl alcohol, are recommended:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Safe Handling Workflow
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Caption: A generalized workflow for the safe handling of Propargyl-PEG10-alcohol.
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Conceptual Safety Profile
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Caption: Relationship between the compound's structure and its predicted safety attributes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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